Cas no 2171349-07-6 ((2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
• CAS No: 2171349-07-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6079837
• PubChem ID: 165822466
• Update Time: 2025-10-24

(2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid
• EN300-1533905
• (2R)-2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3,3-dimethylbutanoic acid
• 2171349-07-6

• Inchi： 1S/C28H34N2O5/c1-28(2,3)24(26(32)33)30-25(31)22(17-9-8-10-17)15-29-27(34)35-16-23-20-13-6-4-11-18(20)19-12-5-7-14-21(19)23/h4-7,11-14,17,22-24H,8-10,15-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t22?,24-/m0/s1
• InChI Key： QWNTZUZJCVWEDK-GITCGBDTSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N[C@@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid

Research Brief on (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid (CAS: 2171349-07-6)

In recent years, the compound (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid (CAS: 2171349-07-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel peptide-based drugs. The presence of the cyclobutyl group and the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern drug discovery.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of cyclic peptides with enhanced bioavailability and target specificity. The researchers employed a combination of SPPS and solution-phase techniques to achieve high yields and purity, underscoring the compound's versatility. Additionally, the study demonstrated that the steric hindrance provided by the 3,3-dimethylbutanoic acid moiety significantly improves the stability of the resulting peptides in physiological conditions.

Another key area of research involves the use of (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid in the development of protease inhibitors. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into inhibitors targeting viral proteases, such as those of SARS-CoV-2. The compound's rigid cyclobutyl ring was found to enhance binding affinity to the protease active site, while the Fmoc group facilitated efficient purification and characterization of the inhibitors. These findings suggest potential applications in antiviral therapy.

Beyond its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. A 2023 preprint on bioRxiv detailed its use in the design of activity-based probes (ABPs) for studying enzyme function. The researchers leveraged the compound's reactive groups to create probes that selectively label cysteine proteases, enabling real-time monitoring of enzymatic activity in complex biological systems. This application highlights the compound's dual role as both a therapeutic agent and a research tool.

In conclusion, (2R)-2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3-dimethylbutanoic acid (CAS: 2171349-07-6) represents a versatile and valuable molecule in chemical biology and pharmaceutical research. Its unique structural properties and broad applicability make it a focal point for ongoing studies aimed at advancing drug discovery and chemical biology. Future research is expected to further elucidate its potential in novel therapeutic and diagnostic applications.